Cas no 1261672-44-9 (2'-Chloro-2,6'-dibromopropiophenone)

• Product Name: 2'-Chloro-2,6'-dibromopropiophenone
• CAS No: 1261672-44-9
• MF: C₉H₇Br₂ClO
• MW: 326.412280321121
• CID: 4938550
• Update Time: 2025-06-13

2'-Chloro-2,6'-dibromopropiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-2,6'-dibromopropiophenone

• Inchi： 1S/C9H7Br2ClO/c1-5(10)9(13)8-6(11)3-2-4-7(8)12/h2-5H,1H3
• InChI Key： ZWUHUQPRUUSCQF-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1Br)Cl)=O

Computed Properties

• Exact Mass: 325.85317 g/mol
• Monoisotopic Mass: 323.85522 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1
• Molecular Weight: 326.41

Additional information on 2'-Chloro-2,6'-dibromopropiophenone

Professional Introduction to Compound with CAS No. 1261672-44-9 and Product Name: 2'-Chloro-2,6'-dibromopropiophenone

2'-Chloro-2,6'-dibromopropiophenone, identified by the Chemical Abstracts Service registry number CAS No. 1261672-44-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique bromine and chlorine substituents on a propiophenone backbone, exhibits distinct chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, featuring both electron-withdrawing and electron-donating groups, allows for diverse functionalization pathways, which are highly relevant in the development of novel therapeutic agents and advanced materials.

The significance of 2'-Chloro-2,6'-dibromopropiophenone lies in its versatility as a building block in organic synthesis. The presence of both bromine and chlorine atoms provides multiple sites for further chemical modification, enabling chemists to tailor the compound for specific applications. In pharmaceutical research, such intermediates are often employed in the synthesis of complex molecules that mimic natural bioactive compounds or serve as scaffolds for drug discovery. The ability to introduce various functional groups at specific positions on the propiophenone ring allows for the creation of derivatives with tailored biological activities.

Recent advancements in synthetic methodologies have highlighted the utility of 2'-Chloro-2,6'-dibromopropiophenone in constructing heterocyclic frameworks, which are prevalent in many pharmacologically active molecules. For instance, studies have demonstrated its role in the preparation of benzothiazole derivatives, which are known for their antimicrobial and anti-inflammatory properties. The bromine atoms can be selectively removed or replaced using palladium-catalyzed cross-coupling reactions, while the chlorine atom offers a handle for nucleophilic substitution reactions. This dual functionality makes the compound an attractive choice for medicinal chemists seeking efficient routes to novel drug candidates.

In materials science, 2'-Chloro-2,6'-dibromopropiophenone has been explored as a precursor for polymers with enhanced thermal stability and mechanical strength. The bromine and chlorine substituents can participate in polymerization reactions, leading to materials with improved performance characteristics. Researchers have particularly focused on its incorporation into polyimide and polyetherimide resins, which are widely used in high-performance coatings and electronic substrates. The ability to fine-tune the molecular architecture through selective functionalization allows for the development of materials with specific properties tailored to industrial applications.

The synthesis of 2'-Chloro-2,6'-dibromopropiophenone itself is an intricate process that requires careful control of reaction conditions to ensure high yield and purity. Modern synthetic techniques, such as flow chemistry and microwave-assisted reactions, have been employed to optimize the production process. These methods not only improve efficiency but also minimize waste generation, aligning with the principles of green chemistry. The growing emphasis on sustainable practices in chemical manufacturing has driven innovation in synthetic routes for compounds like CAS No. 1261672-44-9, ensuring that their production is both efficient and environmentally responsible.

From a biological perspective, 2'-Chloro-2,6'-dibromopropiophenone has been investigated for its potential role as an intermediate in the synthesis of bioactive molecules targeting neurological disorders. Propiophenone derivatives have shown promise in preclinical studies as modulators of neurotransmitter receptors and ion channels. The structural features of this compound allow for interactions with specific binding sites on target proteins, making it a valuable candidate for further exploration in drug development. Collaborative efforts between chemists and biologists are essential to translate these findings into effective therapeutic interventions.

The future prospects of CAS No. 1261672-44-9 extend beyond pharmaceuticals into other areas such as agrochemicals and specialty chemicals. Its unique reactivity profile suggests potential applications in the synthesis of pesticides and herbicides, where precise control over molecular structure is critical for efficacy. Additionally, its incorporation into advanced materials could lead to innovations in areas like optoelectronics and energy storage. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.

In conclusion,CAS No 1261672449 stands out as a versatile intermediate with broad utility across multiple scientific disciplines。 Its structural features enable diverse chemical modifications，making it indispensable for researchers developing new drugs，materials，and technologies。 As synthetic methodologies evolve，the potential applications of this compound will continue to expand，driven by ongoing research efforts aimed at unlocking its full potential。 The collaborative spirit between chemists，biologists，and engineers will be key to harnessing these opportunities，ensuring that CAS No 1261672449 remains at forefront innovation。